55-57-2

1-Phenylbiguanide hydrochloride

In Stock

• CAS RN:
• 55-57-2

• Formula:
• C8H12ClN5

• InChI:
• InChI=1S/C8H11N5.ClH/c9-7(10)13-8(11)12-6-4-2-1-3-5-6;/h1-5H,(H6,9,10,11,12,13);1H

• InChIKey:
• FHUDRDSKZQDCBC-UHFFFAOYSA-N

• 5-HT3 receptor agonist.

3-Chloro-5-fluoro-4-hydroxybenzoic acid

In Stock

• CAS RN:
• 455-57-2

• Formula:
• C7H4ClFO3

• InChI:
• InChI=1S/C7H4ClFO3/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2,10H,(H,11,12)

• InChIKey:
• ISRQCNONLNOPTB-UHFFFAOYSA-N

• 3-Chloro-5-fluoro-4-hydroxybenzoic acid is a useful research compound. Its molecular formula is C7H4ClFO3 and its molecular weight is 190.55 g/mol. The purity is usually 95%.

4-Phenyl-quinolin-2-ol

In Stock

• CAS RN:
• 5855-57-2

• Formula:
• C15H11NO

• InChI:
• InChI=1S/C15H11NO/c17-15-10-13(11-6-2-1-3-7-11)12-8-4-5-9-14(12)16-15/h1-10H,(H,16,17)

• InChIKey:
• QKQNVNSIRYIHDD-UHFFFAOYSA-N

• 4-Phenyl-quinolin-2-ol is a useful research compound. Its molecular formula is C15H11NO and its molecular weight is 221.25 g/mol. The purity is usually 95%.

(1R,2S)-2-(prop-1-en-2-yl)cyclohexanol

Usually In Stock

• CAS RN:
• 71955-57-2

• Formula:
• C9H16O

• InChI:
• InChI=1S/C9H16O/c1-7(2)8-5-3-4-6-9(8)10/h8-10H,1,3-6H2,2H3/t8-,9+/m0/s1

• InChIKey:
• ZBVCQJKDRNHDPC-DTWKUNHWSA-N

• (1R,2S)-2-(prop-1-en-2-yl)cyclohexanol is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.

1-Nonene

In Stock

• CAS RN:
• 68855-57-2

• Formula:
• C9H18

• InChI:
• InChI=1S/C9H18/c1-3-5-7-9-8-6-4-2/h3H,1,4-9H2,2H3

• InChIKey:
• JRZJOMJEPLMPRA-UHFFFAOYSA-N

• 1-nonene is a colorless liquid with an odor of gasoline. Floats on water. Flammable, irritating vapor is produced.
  1-nonene is an alkene that is nonane containing one double bond located at position 1. It has a role as a plant metabolite and a mammalian metabolite.
  nonene is a natural product found in Tussilago farfara, Oenanthe aquatica, and Clinopodium gilliesii with data available.

Cyclohexanecarboxaldehyde, 2,2,6-trimethyl-

• CAS RN:
• 13155-57-2

• Formula:
• C10H18O

• InChI:
• InChI=1S/C10H18O/c1-8-5-4-6-10(2,3)9(8)7-11/h7-9H,4-6H2,1-3H3

• InChIKey:
• MPLGIGIOVUTMJA-UHFFFAOYSA-N

• Cyclohexanecarboxaldehyde, 2,2,6-trimethyl- is a useful research compound. Its molecular formula is C10H18O and its molecular weight is 154.25 g/mol. The purity is usually 95%.

5-(3-methoxybenzoyl)-4,4,8-trimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione

• CAS RN:
• 301655-57-2

• Formula:
• C21H19NO2S3

• InChI:
• InChI=1S/C21H19NO2S3/c1-12-8-9-16-15(10-12)17-18(26-27-20(17)25)21(2,3)22(16)19(23)13-6-5-7-14(11-13)24-4/h5-11H,1-4H3

• InChIKey:
• ZDQCHLHXRYSRKS-UHFFFAOYSA-N

• 5-(3-methoxybenzoyl)-4,4,8-trimethyl-4,5-dihydro-1H-[1,2]dithiolo[3,4-c]quinoline-1-thione is a useful research compound. Its molecular formula is C21H19NO2S3 and its molecular weight is 413.6g/mol. The purity is usually 95%.

ethyl 2-({[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate

In Stock

• CAS RN:
• 330555-57-2

• Formula:
• C18H21N3O3S2

• InChI:
• InChI=1S/C18H21N3O3S2/c1-4-24-17(23)15-12-6-5-7-13(12)26-16(15)21-14(22)9-25-18-19-10(2)8-11(3)20-18/h8H,4-7,9H2,1-3H3,(H,21,22)

• InChIKey:
• LGNHRIBQFHHMCI-UHFFFAOYSA-N

• Ethyl 2-({[(4,6-dimethylpyrimidin-2-yl)sulfanyl]acetyl}amino)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate is a useful research compound. Its molecular formula is C18H21N3O3S2 and its molecular weight is 391.5. The purity is usually 95%.

Ethyl 2-[[(Z)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enoyl]amino]-4-(4-methoxyphenyl)thiophene-3-carboxylate

Usually In Stock

• CAS RN:
• 380455-57-2

• Formula:
• C28H28N2O6S

• InChI:
• InChI=1S/C28H28N2O6S/c1-6-35-28(32)25-22(19-8-10-21(33-4)11-9-19)16-37-27(25)30-26(31)20(15-29)13-18-7-12-23(36-17(2)3)24(14-18)34-5/h7-14,16-17H,6H2,1-5H3,(H,30,31)/b20-13-

• InChIKey:
• BKPKXXROZNWDIT-UHFFFAOYSA-N

• Ethyl 2-[[(Z)-2-cyano-3-(3-methoxy-4-propan-2-yloxyphenyl)prop-2-enoyl]amino]-4-(4-methoxyphenyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C28H28N2O6S and its molecular weight is 520.6. The purity is usually 95%.

Methyl 4-(1,9-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamido)benzoate

Usually In Stock

• CAS RN:
• 864855-57-2

• Formula:
• C21H18N4O4

• InChI:
• InChI=1S/C21H18N4O4/c1-12-5-4-10-25-17(12)23-18-15(20(25)27)11-16(24(18)2)19(26)22-14-8-6-13(7-9-14)21(28)29-3/h4-11H,1-3H3,(H,22,26)

• InChIKey:
• HBUFUOUEAGHNJV-UHFFFAOYSA-N

• Methyl 4-(1,9-dimethyl-4-oxo-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamido)benzoate is a useful research compound. Its molecular formula is C21H18N4O4 and its molecular weight is 390.399. The purity is usually 95%.

1-(6-Chloropyridazin-3-yl)piperidine-3-carboxylic acid

In Stock

• CAS RN:
• 893755-57-2

• Formula:
• C10H12ClN3O2

• InChI:
• InChI=1S/C10H12ClN3O2/c11-8-3-4-9(13-12-8)14-5-1-2-7(6-14)10(15)16/h3-4,7H,1-2,5-6H2,(H,15,16)

• InChIKey:
• GHKQQSFOUOVEQU-UHFFFAOYSA-N

• 1-(6-Chloropyridazin-3-yl)piperidine-3-carboxylic acid is a useful research compound. Its molecular formula is C10H12ClN3O2 and its molecular weight is 241.68. The purity is usually 95%.

3-(3,4-Dimethylphenyl)-3'-methylpropiophenone

In Stock

• CAS RN:
• 898755-57-2

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-5-4-6-17(11-13)18(19)10-9-16-8-7-14(2)15(3)12-16/h4-8,11-12H,9-10H2,1-3H3

• InChIKey:
• HBROWSSELZOVFS-UHFFFAOYSA-N

• 3-(3,4-Dimethylphenyl)-3'-methylpropiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

N-cyclopropyl-2-[3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetamide

• CAS RN:
• 903455-57-2

• Formula:
• C24H20FNO4

• InChI:
• InChI=1S/C24H20FNO4/c1-12-17-9-19-20(14-3-5-15(25)6-4-14)11-29-22(19)13(2)23(17)30-24(28)18(12)10-21(27)26-16-7-8-16/h3-6,9,11,16H,7-8,10H2,1-2H3,(H,26,27)

• InChIKey:
• BPJMZWQXXUATGI-UHFFFAOYSA-N

• N-cyclopropyl-2-[3-(4-fluorophenyl)-5,9-dimethyl-7-oxo-7H-furo[3,2-g]chromen-6-yl]acetamide is a useful research compound. Its molecular formula is C24H20FNO4 and its molecular weight is 405.4g/mol. The purity is usually 95%.

2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(2,4-dimethoxyphenyl)acetamide

In Stock

• CAS RN:
• 953955-57-2

• Formula:
• C20H19ClN2O3S2

• InChI:
• InChI=1S/C20H19ClN2O3S2/c1-25-16-7-8-17(18(10-16)26-2)23-19(24)9-15-12-28-20(22-15)27-11-13-3-5-14(21)6-4-13/h3-8,10,12H,9,11H2,1-2H3,(H,23,24)

• InChIKey:
• RQCJYGWFIPSVSO-UHFFFAOYSA-N

• 2-(2-((4-chlorobenzyl)thio)thiazol-4-yl)-N-(2,4-dimethoxyphenyl)acetamide is a useful research compound. Its molecular formula is C20H19ClN2O3S2 and its molecular weight is 434.95. The purity is usually 95%.

N-[(2-methoxyphenyl)methyl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine

In Stock

• CAS RN:
• 2549055-57-2

• Formula:
• C16H17N5O

• InChI:
• InChI=1S/C16H17N5O/c1-12-17-7-8-21(12)16-9-15(19-11-20-16)18-10-13-5-3-4-6-14(13)22-2/h3-9,11H,10H2,1-2H3,(H,18,19,20)

• InChIKey:
• CRGQYZYPGOCPIC-UHFFFAOYSA-N

• N-[(2-methoxyphenyl)methyl]-6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C16H17N5O and its molecular weight is 295.34 g/mol. The purity is usually 95%.